Cas no 22511-21-3 (4-aminophenylsuccinic Acid)

• Product Name: 4-aminophenylsuccinic Acid
• CAS No: 22511-21-3
• MF: C₁₀H₁₁NO₄
• MW: 209.198642969131
• MDL: MFCD00051533
• CID: 250875
• PubChem ID: 571820
• Update Time: 2025-11-02

4-aminophenylsuccinic Acid Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-(4-aminophenyl)-
• 2-(4-Aminophenyl)butanedioic acid
• 4-AMINOPHENYLSUCCINIC ACID
• (4-Amino-phenyl)-bernsteinsaeure
• (4-amino-phenyl)-succinic acid
• 2-(4-aminophenyl)-succinic acid
• aminophenylbutanedioicacid
• p-Aminophenylbernsteinsaeure
• 2-(4-Amino-phenyl)-succinic acid
• SB35592
• CS-0005257
• J-505897
• A816235
• 22511-21-3
• FT-0638240
• RZHXTNAFUFBEQB-UHFFFAOYSA-N
• 2-(4-Aminophenyl)succinic acid #
• AKOS000320136
• AB1110
• MFCD00051533
• SS-4202
• SCHEMBL2386999
• DTXSID60341264
• p-aminophenylsuccinic acid
• 2-(4-Aminophenyl)succinic acid
• DB-045937
• STL525089
• 4-aminophenylsuccinic Acid

• MDL： MFCD00051533
• Inchi： 1S/C10H11NO4/c11-7-3-1-6(2-4-7)8(10(14)15)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)(H,14,15)
• InChI Key： RZHXTNAFUFBEQB-UHFFFAOYSA-N
• SMILES： OC(C(CC(=O)O)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 209.06900
• Monoisotopic Mass: 209.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.417
• Boiling Point: 389.1°C at 760 mmHg
• Flash Point: 189.1°C
• Refractive Index: 1.629
• PSA: 100.62000
• LogP: 1.49290

4-aminophenylsuccinic Acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 4-aminophenylsuccinic Acid

Comprehensive Guide to 4-Aminophenylsuccinic Acid (CAS No. 22511-21-3): Properties, Applications, and Industry Insights

4-Aminophenylsuccinic Acid (CAS 22511-21-3) is a specialized organic compound gaining traction in pharmaceutical and biochemical research due to its unique structural properties. As a derivative of succinic acid, this aromatic amine features both a carboxyl group and an amino group, making it a versatile intermediate for synthesizing peptide mimetics, drug conjugates, and biodegradable polymers. Its molecular formula, C₁₀H₁₁NO₄, and precise chemical structure enable targeted applications in medicinal chemistry and material science.

Recent studies highlight the role of 4-Aminophenylsuccinic Acid in developing sustainable biomaterials, aligning with the global push for green chemistry. Researchers are exploring its potential in enzyme stabilization and controlled-release drug delivery systems, addressing frequent searches like "biodegradable polymer precursors" and "non-toxic pharmaceutical excipients." The compound’s water solubility and pH responsiveness further enhance its utility in biocompatible formulations, a hot topic in nanomedicine forums.

From a synthetic perspective, CAS 22511-21-3 serves as a key building block for heterocyclic compounds used in fluorescence probes and bioimaging agents. Industry reports correlate its demand with the rise of precision diagnostics, answering queries such as "amino-functionalized succinic acid derivatives" and "small-molecule biomarkers." Analytical techniques like HPLC and NMR confirm its high purity (>98%), critical for GMP-compliant production.

Environmental considerations are paramount in 2024, and 4-Aminophenylsuccinic Acid stands out for its low ecotoxicity profile. Regulatory databases emphasize its compliance with REACH and FDA guidelines for industrial-scale applications. Innovations in catalytic synthesis methods also reduce energy consumption during production, resonating with searches on "cost-effective chiral intermediates" and "green synthesis routes."

In the cosmeceutical sector, this compound’s chelating properties and antioxidant synergism are under investigation for anti-aging formulations. Patent filings reveal its incorporation in UV-stable coatings and dermal penetration enhancers, addressing trending queries like "stable vitamin C derivatives" and "non-irritating actives."

For researchers sourcing CAS 22511-21-3, technical specifications such as melting point (210–215°C) and storage conditions (2–8°C, inert atmosphere) are frequently searched. Suppliers now provide custom purity grades and isotope-labeled variants (¹³C, ¹⁵N) for tracer studies, reflecting demand in metabolomics research.

Future prospects for 4-Aminophenylsuccinic Acid include 3D-printed biomedical scaffolds and smart hydrogels, topics dominating biomaterials conferences. Its structure-activity relationships continue to inspire publications in ACS Sustainable Chemistry and RSC Advances, cementing its status as a multifunctional synthon for next-generation applications.